Cas no 1823499-68-8 (Methyl 4,6-dimethylpyrazolo[1,5-a]pyrazine-2-carboxylate)

• Product Name: Methyl 4,6-dimethylpyrazolo[1,5-a]pyrazine-2-carboxylate
• CAS No: 1823499-68-8
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5220922
• Update Time: 2025-11-01

Methyl 4,6-dimethylpyrazolo[1,5-a]pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,6-dimethylpyrazolo[1,5-a]pyrazine-2-carboxylate
• Pyrazolo[1,5-a]pyrazine-2-carboxylic acid, 4,6-dimethyl-, methyl ester

• Inchi： 1S/C10H11N3O2/c1-6-5-13-9(7(2)11-6)4-8(12-13)10(14)15-3/h4-5H,1-3H3
• InChI Key： IFWYTEMBXZVCPE-UHFFFAOYSA-N
• SMILES： C12=CC(C(OC)=O)=NN1C=C(C)N=C2C

Additional information on Methyl 4,6-dimethylpyrazolo[1,5-a]pyrazine-2-carboxylate

Methyl 4,6-dimethylpyrazolo[1,5-a]pyrazine-2-carboxylate (CAS No. 1823499-68-8): A Comprehensive Overview

Methyl 4,6-dimethylpyrazolo[1,5-a]pyrazine-2-carboxylate, identified by its unique chemical identifier CAS No. 1823499-68-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the pyrazole class, a structural motif renowned for its broad spectrum of biological activities and pharmaceutical relevance. The molecular structure of Methyl 4,6-dimethylpyrazolo[1,5-a]pyrazine-2-carboxylate features a fused pyrazole ring system, which is further substituted with methyl groups at the 4- and 6-positions and a carboxylate ester group at the 2-position. This specific arrangement of functional groups imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery and development.

The compound's significance in modern medicinal chemistry is underscored by its potential applications in the design of novel therapeutic agents. Pyrazole derivatives have long been recognized for their versatility in modulating various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The presence of multiple substituents in Methyl 4,6-dimethylpyrazolo[1,5-a]pyrazine-2-carboxylate allows for fine-tuned modifications to optimize its pharmacokinetic and pharmacodynamic profiles. This flexibility has made it a focal point for synthetic chemists and pharmacologists seeking to develop next-generation drugs.

Recent advancements in computational chemistry and molecular modeling have further highlighted the promise of Methyl 4,6-dimethylpyrazolo[1,5-a]pyrazine-2-carboxylate as a lead compound. These studies have demonstrated its potential binding affinity to various biological targets, including kinases and transcription factors implicated in diseases such as cancer and inflammatory disorders. The compound's ability to interact with these targets suggests its utility in developing targeted therapies that can modulate disease progression at a molecular level.

In the realm of drug discovery, the synthesis of Methyl 4,6-dimethylpyrazolo[1,5-a]pyrazine-2-carboxylate has been refined through multiple synthetic pathways, each offering distinct advantages in terms of yield, purity, and scalability. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have enabled the efficient preparation of this compound with high enantiomeric purity. These advancements have not only facilitated its use in preclinical studies but also paved the way for large-scale production for therapeutic applications.

The biological activity of Methyl 4,6-dimethylpyrazolo[1,5-a]pyrazine-2-carboxylate has been extensively explored in vitro and in vivo. Preclinical studies have revealed its potential as an inhibitor of certain enzymes involved in cancer metabolism and proliferation. Additionally, its anti-inflammatory properties have been observed in models of chronic inflammation, suggesting its therapeutic relevance beyond oncology. These findings have generated considerable interest among researchers looking to develop novel treatments for complex diseases.

The compound's structural features also make it an attractive candidate for further derivatization to enhance its pharmacological properties. By modifying the substituents on the pyrazole ring system or introducing additional functional groups, chemists can tailor the molecule to achieve desired pharmacokinetic profiles such as improved solubility or prolonged half-life. Such modifications are crucial for translating promising lead compounds into viable drug candidates that can meet stringent regulatory requirements.

The role of Methyl 4,6-dimethylpyrazolo[1,5-a]pyrazine-2-carboxylate in interdisciplinary research is also noteworthy. Its study has contributed to our understanding of heterocyclic chemistry and its applications in medicine. Collaborative efforts between synthetic chemists, biochemists, and biologists have leveraged this compound to uncover new mechanisms of action for therapeutic agents. This cross-pollination of ideas has fostered innovation across multiple scientific disciplines.

Looking ahead, the future prospects for Methyl 4,6-dimethylpyrazolo[1,5-a]pyrazine-2-carboxylate are promising. Ongoing research aims to explore its potential in treating a wider range of diseases by identifying new biological targets and optimizing its chemical structure. The integration of artificial intelligence (AI) into drug discovery pipelines has further accelerated the process of identifying promising derivatives of this compound. AI-driven virtual screening techniques have enabled researchers to predict the biological activity of numerous analogs with remarkable accuracy.

The impact of Methyl 4,6-dimethylpyrazolo[1,5-a]pyrazine-2-carboxylate extends beyond academic research into commercial applications. Pharmaceutical companies are increasingly investing in the development of novel heterocyclic compounds like this one due to their proven track record in drug development. The compound's unique structural features make it a versatile building block for synthesizing complex molecules with therapeutic potential. As such, it represents a significant asset for companies seeking to expand their pipelines of innovative drugs.

In conclusion,Methyl 4,6-dimethylpyrazolo[1,5-a]pyrazine-2-carboxylate (CAS No. 1823499-68-8) stands as a testament to the power of heterocyclic chemistry in addressing complex medical challenges. Its multifaceted applications in drug discovery underscore its importance as a lead compound and a valuable tool for researchers worldwide. As scientific understanding continues to evolve,Methyl 4dimethypyazo12carb0xylat0e will undoubtedly play an integral role in shaping the future landscape of pharmaceutical innovation.